Cas no 42400-90-8 (12-Methoxyabieta-8(14),9(11),12-trien-18-oic acid)

12-Methoxyabieta-8(14),9(11),12-trien-18-oic acid structure
42400-90-8 structure
Product Name:12-Methoxyabieta-8(14),9(11),12-trien-18-oic acid
CAS No:42400-90-8
MF:C21H30O3
MW:330.461106777191
CID:928084
PubChem ID:286961
Update Time:2025-04-19

12-Methoxyabieta-8(14),9(11),12-trien-18-oic acid Chemical and Physical Properties

Names and Identifiers

    • Dodecanedioic acid monomethyl ester; monomethyl-dodecanedioate; 11MeOCO undec acid; 12-methoxy-13-(1(3R,16S)-16-methoxycarbonyl-17-nor-vobasan-3-yl)-ibogamine-18-carboxylic acid methyl ester; Dodecandisaeure-monomethylester; AC1L5MX5; methyl ester of 1,12-dodecanedioic acid,dimethyl ester; AGN-PC-00BUD0; Jsp006794; 12-Methoxy-abietatrien-(8.11.13)-saeure-(18); epi-Voacamin; 12-methoxy-abietatrien-(8.11.13)-oic acid-(18); 12-Methoxy-13-i
    • NSC146207
    • 42400-90-8
    • 12-methoxyabieta-8(14),9(11),12-trien-18-oic acid
    • DTXSID60962458
    • NSC-146207
    • 12-Methoxyabieta-8(14),9(11),12-trien-18-oic acid
    • Inchi: 1S/C21H30O3/c1-13(2)15-11-14-7-8-18-20(3,16(14)12-17(15)24-5)9-6-10-21(18,4)19(22)23/h11-13,18H,6-10H2,1-5H3,(H,22,23)
    • InChI Key: MFQBYPXOWSXYKC-UHFFFAOYSA-N
    • SMILES: OC(C1(C)CCCC2(C)C3C=C(C(C(C)C)=CC=3CCC21)OC)=O

Computed Properties

  • Exact Mass: 330.21900
  • Monoisotopic Mass: 330.219
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 488
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.6
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • Density: 1.073
  • Boiling Point: 468.3°C at 760 mmHg
  • Flash Point: 159.1°C
  • Refractive Index: 1.534
  • PSA: 46.53000
  • LogP: 4.91350
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